Cas no 903522-11-2 (2,6-difluoro-N-(4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide)

• Product Name: 2,6-difluoro-N-(4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide
• CAS No: 903522-11-2
• MF: C₁₉H₂₀BF₂NO₃
• MW: 359.174812316895
• CID: 2151058
• PubChem ID: 53414211
• Update Time: 2025-04-21

2,6-difluoro-N-(4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide
• 2,6-difluoro-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide
• 903522-11-2
• FDTYELVFENXMJW-UHFFFAOYSA-N
• 2,6-difluoro-N-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]benzamide
• 2,6-DIFLUORO-N-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)BENZAMIDE
• A1-35764
• DTXSID80696783
• 2,6-difluoro-N-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-benzamide
• SCHEMBL2357545

• Inchi： 1S/C19H20BF2NO3/c1-18(2)19(3,4)26-20(25-18)12-8-10-13(11-9-12)23-17(24)16-14(21)6-5-7-15(16)22/h5-11H,1-4H3,(H,23,24)
• InChI Key： FDTYELVFENXMJW-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)=O)F

Computed Properties

• Exact Mass: 359.1504300Da
• Monoisotopic Mass: 359.1504300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų